(2-(Ethylthio)phenyl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone

• IUPAC Name: (2-ethylsulfanylphenyl)-[3-(2-methylpropylsulfonyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C16H23NO3S2/c1-4-21-15-8-6-5-7-14(15)16(18)17-9-13(10-17)22(19,20)11-12(2)3/h5-8,12-13H,4,9-11H2,1-3H3
• InChI Key: AUUGLPSHDSILFL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2CC(C2)S(=O)(=O)CC(C)C
• Molecular Formula: C16H23NO3S2
• Molecular Weight: 341.5 g/mol

Description

(2-(Ethylthio)phenyl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone, commonly known as EIPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EIPA is a small molecule inhibitor that is known to target various ion channels and transporters.

Scientific Research Applications

Cryopreservation of Microorganisms

Research on cryoprotective additives (CPAs) such as dimethylsulfoxide and glycerol focuses on enhancing the frozen storage of microorganisms, including viruses, bacteria, fungi, algae, and protozoa. The effectiveness of these CPAs is critical for microbiology, where preserving the viability of microorganisms over long periods is necessary for future studies (Hubálek, 2003).

Chromatography of Basic Drugs

High-performance liquid chromatography (HPLC) using modified silica columns is essential for the separation and analysis of basic drugs. This research area focuses on improving retention, peak shape, and selectivity for various pharmacologically active compounds, contributing significantly to pharmaceutical analysis and forensic science (Flanagan et al., 2001).

Phosphonic Acid Applications

Phosphonic acids are used across diverse fields including chemistry, biology, and physics due to their bioactive properties and role in designing supramolecular materials, functionalizing surfaces, and medical imaging. The synthesis and application of phosphonic acids remain a critical area of research with implications in drug development and material science (Sevrain et al., 2017).

Methionine and Amino Acid Transport

Studies on methionine transport proteins in the gastrointestinal tract aim to understand the absorption and metabolism of essential amino acids. This research is crucial for nutritional science, particularly in developing dietary supplements and understanding metabolic disorders (Mastrototaro et al., 2016).

Antitumor Effects of Natural Compounds

Research on natural compounds like chrysophanol demonstrates their potential in treating various cancers through mechanisms such as apoptosis induction, mitochondrial membrane depolarization, and inhibition of signaling pathways. These studies contribute to oncology, offering insights into novel anticancer therapies (Zeng et al., 2019).